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Compound of Interest

Compound Name:
1-tert-butyl-1H-pyrazole-4-

carboxylic acid

Cat. No.: B1346173 Get Quote

A Technical Guide to 1-tert-butyl-1H-pyrazole-4-
carboxylic acid
This document provides a comprehensive overview of 1-tert-butyl-1H-pyrazole-4-carboxylic
acid, tailored for researchers, scientists, and professionals in the field of drug development. It

covers the fundamental molecular properties, detailed experimental protocols for its synthesis,

and a logical workflow for its preparation and analysis.

Molecular Data and Properties
The key molecular identifiers and properties of 1-tert-butyl-1H-pyrazole-4-carboxylic acid are

summarized below. This data is essential for accurate experimental design, stoichiometric

calculations, and analytical characterization.
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Property Value

Molecular Formula C₈H₁₂N₂O₂[1][2][3][4]

Molecular Weight 168.19 g/mol [1][4]

IUPAC Name 1-tert-butyl-1H-pyrazole-4-carboxylic acid

CAS Number 950858-65-8[2][5]

SMILES CC(C)(C)N1C=C(C=N1)C(=O)O[2][3]

Experimental Protocols
The synthesis of pyrazole carboxylic acids is a fundamental process in the development of

various bioactive compounds.[1] The following protocols provide detailed methodologies for the

synthesis of 1-tert-butyl-1H-pyrazole-4-carboxylic acid and related derivatives.

1. Synthesis via Saponification of Ethyl Ester

This protocol details the hydrolysis of an ethyl ester precursor to yield the target carboxylic

acid.

Starting Material: Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate

Reagents: Lithium hydroxide (LiOH), Tetrahydrofuran (THF), Methanol (MeOH), Water

(H₂O), 10% Hydrochloric acid (HCl), Ethyl acetate (EtOAc), Sodium sulfate (Na₂SO₄).

Procedure:

Prepare a mixed solvent system of THF-MeOH-H₂O in a 3:1:1 volume ratio.[5]

Dissolve ethyl 1-tert-butyl-1H-pyrazole-3-carboxylate (1.66 mmol) and LiOH (5.0 mmol) in 8

mL of the prepared mixed solvent.[5]

Stir the reaction mixture at 25 °C for 12 hours.[5]

Upon completion, add H₂O and EtOAc to the mixture.[5]
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Acidify the mixture with a 10% HCl solution to precipitate the product.[5]

Separate the organic layer.

Dry the organic layer with Na₂SO₄ and concentrate it under reduced pressure to obtain the

final product, 1-tert-butyl-1H-pyrazole-4-carboxylic acid.[5]

2. General Synthesis of Pyrazole Carboxylic Acids via Hydrolysis

This method describes a general procedure for preparing pyrazole carboxylic acids from their

corresponding esters using basic conditions.

Starting Material: Appropriate pyrazole-4-carboxylate ester

Reagents: Sodium hydroxide (NaOH) or Potassium hydroxide (KOH), Ethanol (EtOH) or

Methanol (MeOH), Water, Hydrochloric acid (HCl).

Procedure:

Dissolve the starting pyrazole ester (e.g., ethyl 1-(4-tert-butylbenzyl)-3-phenyl-1H-pyrazole-

5-carboxylate) in ethanol.[6]

Add a solution of potassium hydroxide in ethanol to the refluxing ester solution.[7]

Alternatively, the ester can be treated with a solution of 2N NaOH in methanol and heated to

reflux.[8]

Heat the reaction mixture on a steam bath or reflux for a period of minutes to several hours

(e.g., 5 minutes to 3 hours).[6][7]

Remove the solvent under reduced pressure.[6]

Dissolve the residue in water and acidify with concentrated or 10% hydrochloric acid.[6][7]

Collect the precipitated product by filtration and dry it to yield the pyrazole carboxylic acid.[6]

[7]
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The following diagrams illustrate key processes relevant to the synthesis and handling of 1-
tert-butyl-1H-pyrazole-4-carboxylic acid.

Start: Starting Materials

Ethyl 1-tert-butyl-1H-
pyrazole-4-carboxylate

LiOH, THF, MeOH, H₂O

Saponification Reaction
(Stir at 25°C for 12h)

Aqueous Workup
(Add H₂O & EtOAc)

Acidification
(10% HCl)

Liquid-Liquid Extraction
(Separate Organic Layer)

Drying
(Na₂SO₄)

Concentration
(Reduced Pressure)

Final Product:
1-tert-butyl-1H-pyrazole-4-carboxylic acid
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-tert-butyl-1H-pyrazole-4-carboxylic acid.
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Caption: Role of pyrazole derivatives in chemical synthesis and industry applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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